N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide

• IUPAC Name: N-(3-methylphenyl)-3-(4-methylpiperazin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C19H23N3O3S/c1-15-5-3-7-17(13-15)20-19(23)16-6-4-8-18(14-16)26(24,25)22-11-9-21(2)10-12-22/h3-8,13-14H,9-12H2,1-2H3,(H,20,23)
• InChI Key: BCZLFXPQOLECOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCN(CC3)C
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide, also known as MPSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPSB is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase and the modulation of various signaling pathways. N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the replication of viruses by interfering with viral entry and replication.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has been shown to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase activity, the modulation of signaling pathways, and the induction of apoptosis in cancer cells. N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has also been shown to have anti-inflammatory and antiviral activities.

Advantages and Limitations for Lab Experiments

N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has several advantages for lab experiments, including its ease of synthesis and purification, its stability, and its potential applications in various fields. However, some limitations of N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide, including the development of more efficient synthesis methods, the exploration of its potential applications in drug discovery and materials science, and the elucidation of its mechanism of action. Additionally, further studies are needed to determine the toxicity and safety of N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide in vivo and its potential for clinical use.

Synthesis Methods

N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has been synthesized using various methods, including the reaction of 3-methylbenzoyl chloride with 4-methylpiperazine followed by reaction with sodium sulfonamide. Another method involves the reaction of 3-methylbenzoic acid with 4-methylpiperazine followed by reaction with thionyl chloride and sodium sulfonamide. The purity and yield of the synthesized N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide can be improved by using different purification techniques.

Scientific Research Applications

N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science. N-(3-methylphenyl)-3-[(4-methyl-1-piperazinyl)sulfonyl]benzamide has been shown to have antitumor, anti-inflammatory, and antiviral activities. It has also been studied as a potential inhibitor of carbonic anhydrase, an enzyme that is involved in various physiological processes.